Cas no 1039935-15-3 ((2,5-dimethylphenyl)(phenyl)methanethiol)

• Product Name: (2,5-dimethylphenyl)(phenyl)methanethiol
• CAS No: 1039935-15-3
• MF: C₁₅H₁₆S
• MW: 228.352542877197
• CID: 6225764
• PubChem ID: 43124090
• Update Time: 2024-01-14

(2,5-dimethylphenyl)(phenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylphenyl)(phenyl)methanethiol
• CS-0355923
• 1039935-15-3
• EN300-1289337

• Inchi： 1S/C15H16S/c1-11-8-9-12(2)14(10-11)15(16)13-6-4-3-5-7-13/h3-10,15-16H,1-2H3
• InChI Key： CXFIOHCROFEUPN-UHFFFAOYSA-N
• SMILES： SC(C1C=CC=CC=1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 228.09727168g/mol
• Monoisotopic Mass: 228.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes